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Compound of Interest

Compound Name: Nitrocyanamide

Cat. No.: B14539708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the energetic performance of various

nitrocyanamide derivatives, a class of compounds being explored for their potential as

energetic materials. The nitrocyanamide anion is of particular interest as it combines the high

heat of formation associated with the nitrile group and the performance characteristics imparted

by the nitro group.[1] This document summarizes key performance data, outlines experimental

protocols for their evaluation, and presents logical workflows for performance comparison and

experimental design.

Quantitative Performance Data
The energetic performance of several nitrogen-rich salts of nitrocyanamide has been

evaluated, with key parameters calculated using the EXPLO5 code. The following table

summarizes these critical performance indicators, including density, detonation velocity, and

detonation pressure. For comparison, the well-known explosive Trinitrotoluene (TNT) is also

included.
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Compound Abbreviation
Density
(g/cm³)

Detonation
Velocity (m/s)

Detonation
Pressure
(GPa)

Ammonium

Nitrocyanamide
1a 1.638 8493 28.5

Hydrazinium

Nitrocyanamide
3a 1.666 8820 31.8

Hydroxylammoni

um

Nitrocyanamide

4a 1.761 9087 35.8

Triaminoguanidin

ium

Nitrocyanamide

5a 1.642 8778 30.8

Trinitrotoluene

(for comparison)
TNT 1.654 6900 19.0

Experimental Protocols
The synthesis and characterization of nitrocyanamide derivatives involve a series of well-

defined experimental procedures. Below are detailed methodologies for their synthesis and the

determination of key energetic properties.

Synthesis of Nitrocyanamide Salts
Nitrocyanamide salts are generally synthesized from commercially available nitroguanidine.[1]

A typical synthesis involves the reaction of a silver nitrocyanamide intermediate with the

appropriate chloride salt in a suitable solvent.[2] An alternative and often cleaner method

involves treating solid metal carbonates with a solution of nitrocyanamide in acetonitrile.[2]

Example: Synthesis of Hydrazinium Nitrocyanamide (3a)

Preparation of Silver Nitrocyanamide: Silver nitrocyanamide is prepared as a starting

material. A common method involves the reaction of S-methyl-N-nitroso-N'-nitroguanidine
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with sodium hydroxide, followed by the addition of a silver salt to precipitate silver

nitrocyanamide.[2]

Metathetical Reaction: An aqueous solution of the desired cation's chloride (e.g.,

hydrazinium chloride) is reacted with a suspension of silver nitrocyanamide in a suitable

solvent like acetonitrile.

Filtration: The reaction mixture is stirred for a period, typically 20 minutes, and then filtered to

remove the precipitated silver chloride.[2]

Isolation: The filtrate, containing the desired nitrocyanamide salt, is concentrated. This can

be achieved through methods like evaporation under a forced-air draft.[2]

Crystallization: The concentrated solution is then treated with a solvent in which the salt is

less soluble (e.g., ether) to induce crystallization.[2]

Characterization: The purity and identity of the synthesized salt are confirmed using

techniques such as CHNO elemental analysis, IR spectroscopy, and NMR spectroscopy.[1]

Determination of Energetic Properties
1. Density Measurement: The density of the synthesized compounds is a critical parameter for

performance calculations. For crystalline materials, density is typically determined by single-

crystal X-ray diffraction.[1]

2. Thermal Stability Analysis: The thermal stability of the energetic materials is assessed using

differential thermal analysis (DTA) and thermogravimetric analysis (TGA).[1] These techniques

provide information about the decomposition temperature and mass loss as a function of

temperature.

3. Sensitivity Testing: The sensitivity of the compounds to mechanical stimuli is determined

using standardized methods.

Impact Sensitivity: The BAM (Bundesanstalt für Materialforschung und -prüfung) fallhammer
test is used to determine the impact sensitivity.[1][3] In this test, a standard weight is dropped
from varying heights onto a sample of the material to find the minimum energy required for
ignition or detonation.[3][4][5]
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Friction Sensitivity: The BAM friction apparatus is used to measure the sensitivity to friction.
[1]

4. Detonation Parameter Calculation: The detonation velocity and pressure are key

performance indicators. For newly synthesized compounds, these parameters are often

calculated using specialized thermochemical codes like EXPLO5, which are based on the

chemical composition and density of the material.[1]

5. Experimental Determination of Detonation Velocity: For a more direct measurement, various

experimental techniques can be employed. One common method is the Dautriche method,

which uses a detonating cord of known detonation velocity to measure the velocity in the test

explosive.[6] Other methods include the use of ionization probes or high-speed streak cameras

to record the propagation of the detonation wave through a precisely dimensioned explosive

charge.[6]

Visualizing Workflows and Comparisons
To better illustrate the processes involved in the evaluation of nitrocyanamide derivatives, the

following diagrams, generated using Graphviz (DOT language), outline the logical flow of

performance comparison and a general experimental workflow.
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Performance Comparison Logic

Select Nitrocyanamide Derivative

Obtain Performance Data
(Density, Detonation Velocity, Detonation Pressure)

Assess Safety
(Impact & Friction Sensitivity)

Compare with Benchmark
(e.g., TNT)

Rank Performance

Click to download full resolution via product page

Caption: Logical flowchart for comparing energetic material performance.
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Experimental Workflow
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Caption: General experimental workflow for nitrocyanamide derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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